2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-(2-fluorophenyl)-6-oxopyridazin-1-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H16FN3O3/c1-26-14-6-4-5-13(11-14)21-18(24)12-23-19(25)10-9-17(22-23)15-7-2-3-8-16(15)20/h2-11H,12H2,1H3,(H,21,24)
• InChI Key: KPCAGTFPPYBOJL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=CC=C3F
• Molecular Formula: C19H16FN3O3
• Molecular Weight: 353.3 g/mol

Description

2-[3-(2-Fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(3-methoxyphenyl)acetamide is a pyridazinone-acetamide hybrid compound characterized by a 6-oxopyridazinone core substituted with a 2-fluorophenyl group at the 3-position and an acetamide linker attached to a 3-methoxyphenyl moiety. The structural uniqueness of this compound lies in its fluorine and methoxy substituents, which may influence electronic properties, solubility, and target binding compared to simpler analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(3-methoxyphenyl)acetamide typically involves the following steps:

Formation of the Pyridazinone Ring: This can be achieved through the cyclization of appropriate hydrazine derivatives with diketones or ketoesters under acidic or basic conditions.

Introduction of the Fluorophenyl Group: This step often involves the use of fluorinated aromatic compounds in a nucleophilic substitution reaction.

Attachment of the Methoxyphenyl Group: This can be done through a coupling reaction, such as Suzuki-Miyaura coupling, using appropriate boronic acids or esters.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of advanced catalytic systems, controlled reaction environments, and efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(3-methoxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to reduce specific functional groups, such as carbonyl groups, to alcohols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Reagents like halides, boronic acids, and organometallic compounds are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(3-methoxyphenyl)acetamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of 2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(3-methoxyphenyl)acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Substituent Analysis:

• 2-Fluorophenyl vs. Phenyl/CF3 Groups : The fluorine atom in the target compound may enhance binding affinity via hydrophobic and electrostatic interactions compared to phenyl (neutral) or CF3 (strongly electron-withdrawing) substituents .
• 3-Methoxyphenyl vs. Halogenated Acetamides : The methoxy group likely improves solubility relative to bromo or trifluoromethyl substituents, which are more lipophilic and may hinder bioavailability .

Pharmacological Implications (Inferred from Analogs)

While direct activity data for the target compound are unavailable, insights can be drawn from related molecules:

• Antipyrine Hybrids: Compounds with antipyrine moieties () show enhanced analgesic effects, implying that the pyridazinone-acetamide scaffold is a viable platform for CNS-targeting drugs.
• Enzyme Inhibition: Pyridazinones with chlorine substituents () exhibit PRMT5 inhibition, though the target’s fluorine substituent may alter selectivity.